Cas no 88550-09-8 (Pyrano[2,3-c]pyrazol-6(2H)-one, 2-(2-chloroethyl)-3,4-dimethyl-)

Pyrano[2,3-c]pyrazol-6(2H)-one, 2-(2-chloroethyl)-3,4-dimethyl- structure
88550-09-8 structure
Product Name:Pyrano[2,3-c]pyrazol-6(2H)-one, 2-(2-chloroethyl)-3,4-dimethyl-
CAS No:88550-09-8
MF:C10H11ClN2O2
MW:226.659541368484
CID:629055
PubChem ID:44367261
Update Time:2025-04-19

Pyrano[2,3-c]pyrazol-6(2H)-one, 2-(2-chloroethyl)-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrano[2,3-c]pyrazol-6(2H)-one, 2-(2-chloroethyl)-3,4-dimethyl-
    • 2-(2-chloroethyl)-3,4-dimethylpyrano[2,3-c]pyrazol-6-one
    • CHEMBL150524
    • DTXSID00658489
    • 88550-09-8
    • 2-(2-chloroethyl)-3,4-dimethylpyrano[2,3-c]pyrazol-6(2H)-one
    • Inchi: 1S/C10H11ClN2O2/c1-6-5-8(14)15-10-9(6)7(2)13(12-10)4-3-11/h5H,3-4H2,1-2H3
    • InChI Key: CWHBFZGERKDNIZ-UHFFFAOYSA-N
    • SMILES: ClCCN1C(C)=C2C(C)=CC(=O)OC2=N1

Computed Properties

  • Exact Mass: 226.051
  • Monoisotopic Mass: 226.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1A^2
  • XLogP3: 1.4
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